3-Fluoro-5-(trifluoromethyl)phenol
Overview
Description
Synthesis Analysis
The synthesis of aryl trifluoromethyl ethers, akin to 3-Fluoro-5-(trifluoromethyl)phenol, has been addressed through innovative methods. Zhou et al. (2016) developed a strategy combining O-carboxydifluoromethylation of phenols with subsequent decarboxylative fluorination, offering a practical approach for O-trifluoromethylation of phenols using accessible reagents (Zhou et al., 2016). Simon et al. (2016) introduced a biocatalytic method for trifluoromethylation of unprotected phenols, showcasing the versatility and mild conditions of this approach (Simon et al., 2016).
Molecular Structure Analysis
The molecular structure of compounds similar to 3-Fluoro-5-(trifluoromethyl)phenol is characterized by their electron-withdrawing groups, which significantly affect their electronic properties. Studies on related compounds have employed X-ray crystallography and computational methods to understand the effects of trifluoromethyl groups on the molecular geometry and electronic distribution, which are crucial for their reactivity and properties.
Chemical Reactions and Properties
The chemical reactions involving 3-Fluoro-5-(trifluoromethyl)phenol derivatives are influenced by the presence of fluorine atoms. Reactions such as electrophilic trifluoromethylselenolation have been explored, highlighting the reactivity of the CF3 group in electrophilic substitution reactions (Glenadel et al., 2016). The unique reactivity patterns of these compounds open avenues for novel synthetic applications and functionalization strategies.
Scientific Research Applications
Environmental Science and Pollution Research
- Field : Environmental Science
- Application : 3-Fluoro-5-(trifluoromethyl)phenol was identified as the malodorous compound in a pollution incident in the water supply in Catalonia, Spain .
- Method : Closed-loop stripping analysis (CLSA) combined with sensory gas chromatography and gas chromatography mass spectrometry detection were used to study the problem .
- Results : As a result, 3-Fluoro-5-(trifluoromethyl)phenol was for the first time identified as responsible for an odor incident in drinking water. Concentration levels of this compound were up to 17,000 ng/L in groundwater and up to 600 ng/L in distributed water .
Pharmaceutical Applications
- Field : Pharmaceutical Chemistry
- Application : 3-Fluoro-5-(trifluoromethyl)phenol is found in many FDA-approved drugs .
- Method : The trifluoromethyl group is incorporated into potential drug molecules during their synthesis .
- Results : Trifluoromethyl group-containing drugs have been approved by the FDA over the last 20 years .
Organic Synthesis and Dye Industry
- Field : Organic Synthesis and Dye Industry
- Application : 3-Fluoro-5-(trifluoromethyl)phenol is used as a raw material in organic synthesis and is utilized in the dye industry .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
Preparation of Antiglaucoma Agent
- Field : Ophthalmology
- Application : 3-Fluoro-5-(trifluoromethyl)phenol was used in the preparation of travoprost, an antiglaucoma agent .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
Synthesis of Trifluoromethylpyridines
- Field : Organic Chemistry
- Application : 3-Fluoro-5-(trifluoromethyl)phenol is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names. Several trifluoromethylpyridine derivatives are also used in the pharmaceutical and veterinary industries .
Use in Fungicides
- Field : Agrochemistry
- Application : The trifluoromethyl-substituted pyridine derivative, which can be synthesized from 3-Fluoro-5-(trifluoromethyl)phenol, showed higher fungicidal activity than chlorine and other derivatives .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The trifluoromethyl-substituted pyridine derivative is utilized in the synthesis of fluazinam, a fungicide .
Proteomics Research
- Field : Proteomics
- Application : 3-Fluoro-5-(trifluoromethyl)phenol is used in proteomics research .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
Synthesis of Ubrogepant
- Field : Pharmaceutical Chemistry
- Application : 3-Fluoro-5-(trifluoromethyl)phenol is used in the synthesis of Ubrogepant, a medicament used for acute migraine with or without visual disturbances .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these applications are not specified in the source .
Safety And Hazards
The safety information for “3-Fluoro-5-(trifluoromethyl)phenol” indicates that it is a dangerous compound. It has hazard statements H301-H315-H318-H335-H412, which indicate toxicity if swallowed, skin irritation, serious eye irritation, respiratory irritation, and harm to aquatic life with long-lasting effects . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
3-fluoro-5-(trifluoromethyl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F4O/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNTKPYNBATZMSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1O)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70372160 |
Source
|
| Record name | 3-Fluoro-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70372160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-(trifluoromethyl)phenol | |
CAS RN |
172333-87-8 |
Source
|
| Record name | 3-Fluoro-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70372160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 172333-87-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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